molecular formula C11H11NO B8741913 Ethanone, 1-[4-(2-propynylamino)phenyl]- CAS No. 109702-67-2

Ethanone, 1-[4-(2-propynylamino)phenyl]-

Cat. No.: B8741913
CAS No.: 109702-67-2
M. Wt: 173.21 g/mol
InChI Key: BZZJKCFKKMCXJK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethanone, 1-[4-(2-propynylamino)phenyl]- is a useful research compound. Its molecular formula is C11H11NO and its molecular weight is 173.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethanone, 1-[4-(2-propynylamino)phenyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethanone, 1-[4-(2-propynylamino)phenyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

109702-67-2

Molecular Formula

C11H11NO

Molecular Weight

173.21 g/mol

IUPAC Name

1-[4-(prop-2-ynylamino)phenyl]ethanone

InChI

InChI=1S/C11H11NO/c1-3-8-12-11-6-4-10(5-7-11)9(2)13/h1,4-7,12H,8H2,2H3

InChI Key

BZZJKCFKKMCXJK-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC=C(C=C1)NCC#C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 25 g (0.185 mol) of 4-aminoacetophenone, 12.7 ml (0.176 mol) of propargyl chloride, and 35 ml of diisopropylethylamine in 500 ml of dry toluene is stirred at 60° C. for eight hours then at 90° C. for twenty-four hours. The reaction is cooled to room temperature and poured into a saturated sodium bicarbonate solution. The organic portion is separated and concentrated in vacuo to an orange oil. The oil is chromatographed on silica gel eluting with a gradient of 20-50% ethyl acetate in hexane. The appropriate fractions are concentrated to leave a pale yellow solid. The solid is recrystallized from ethanol to give two crops of the desired product, 14.99 g (49% yield); mp 97°-100° C.
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
12.7 mL
Type
reactant
Reaction Step One
Quantity
35 mL
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
49%

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